![molecular formula C10H18N2O2 B7571057 1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone](/img/structure/B7571057.png)
1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone, also known as AZETE, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a member of the morpholine family and has a unique structure that makes it interesting for researchers.
Mechanism of Action
The mechanism of action of 1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone is not well understood, but it is believed to interact with specific molecular targets in cells. This compound has been shown to inhibit the activity of certain enzymes and proteins, which may be responsible for its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have shown that this compound has anti-inflammatory, anti-tumor, and anti-oxidant properties. In vivo studies have shown that this compound can reduce the growth of tumors and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone has several advantages for lab experiments, including its easy synthesis, high purity, and stable properties. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone. One direction is to investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to explore its applications in material science and organic synthesis. Additionally, research can be conducted to further understand the mechanism of action of this compound and its biochemical and physiological effects.
Synthesis Methods
1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone can be synthesized through a series of chemical reactions involving morpholine and 3-methyl-4-nitrophenol as starting materials. The synthesis process involves the reduction of the nitro group and the subsequent formation of the azetidine ring. The final product is obtained through purification and isolation procedures.
Scientific Research Applications
1-(Azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties. In organic synthesis, this compound has been used as a versatile intermediate for the synthesis of complex molecules.
Properties
IUPAC Name |
1-(azetidin-1-yl)-2-(3-methylmorpholin-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c1-9-8-14-6-5-12(9)7-10(13)11-3-2-4-11/h9H,2-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZOPNZRPKYLGPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCCN1CC(=O)N2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.